3-[(4-tert-butylphenyl)sulfanyl]-N-ethylpropanamide

• Molecular Formula: C15H23NOS
• Molecular Weight: 265.4 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)sulfanyl-N-ethylpropanamide
• InChI: InChI=1S/C15H23NOS/c1-5-16-14(17)10-11-18-13-8-6-12(7-9-13)15(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,16,17)
• InChI Key: KHCSFMWUKZHGEI-UHFFFAOYSA-N
• SMILES: CCNC(=O)CCSC1=CC=C(C=C1)C(C)(C)C

Description

3-[(4-tert-butylphenyl)sulfanyl]-N-ethylpropanamide is a chemical compound that belongs to the class of amides. It is commonly known as BPTES and is used in scientific research for its inhibitory effect on glutaminase activity. Glutaminase is an enzyme that plays a crucial role in cancer cell metabolism, making BPTES a promising candidate for cancer therapy.

Mechanism of Action

BPTES works by inhibiting the activity of glutaminase, an enzyme that is essential for the metabolism of glutamine. Glutamine is an important nutrient for cancer cells, as it provides the necessary building blocks for cell growth and proliferation. By inhibiting glutaminase activity, BPTES can effectively starve cancer cells of the nutrients they need to grow and divide.
Biochemical and Physiological Effects
BPTES has been shown to have a significant impact on cancer cell metabolism. It can induce cell death in cancer cells that are dependent on glutamine metabolism, while having little effect on normal cells. BPTES has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPTES in lab experiments is its selectivity for cancer cells. This makes it an ideal candidate for studying the effects of glutaminase inhibition on cancer cell metabolism. However, BPTES has some limitations as well. It can be difficult to work with due to its low solubility in water, and its effectiveness can be influenced by factors such as pH and temperature.

Future Directions

There are several potential future directions for the use of BPTES in cancer therapy. One promising approach is the development of combination therapies that target multiple aspects of cancer cell metabolism. Another potential direction is the use of BPTES in combination with immunotherapy, which could enhance the immune system's ability to target cancer cells. Additionally, further research is needed to explore the potential use of BPTES in other diseases and conditions beyond cancer.
In conclusion, BPTES is a promising chemical compound that has shown great potential in cancer therapy. Its inhibitory effect on glutaminase activity makes it an attractive candidate for the development of new cancer treatments. While there are some limitations to its use, ongoing research is exploring new directions for the application of BPTES in the fight against cancer and other diseases.

Synthesis Methods

The synthesis of BPTES involves the reaction of 4-tert-butylthiophenol with ethyl 2-bromoacetate, followed by the addition of ammonia. The resulting product is then treated with acetic anhydride to yield BPTES.

Scientific Research Applications

BPTES has been extensively studied for its potential use in cancer therapy. It has been shown to selectively inhibit the growth of cancer cells that are dependent on glutamine metabolism. This makes BPTES a promising candidate for the development of new cancer treatments.